1-(Pent-3-yn-1-yl)cyclopentane-1-carbaldehyde
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
1-(Pent-3-yn-1-yl)cyclopentane-1-carbaldehyde is a cyclopentane derivative featuring a terminal alkyne substituent (pent-3-yn-1-yl) and a formyl group. For example, the reduction of nitriles to aldehydes using sodium hydride and zinc chloride (NaH/ZnCl₂) is a common method for synthesizing cyclopentane carbaldehydes, as demonstrated for 1-(naphthalen-2-yl)cyclopentane-1-carbaldehyde (82% yield) .
Properties
Molecular Formula |
C11H16O |
|---|---|
Molecular Weight |
164.24 g/mol |
IUPAC Name |
1-pent-3-ynylcyclopentane-1-carbaldehyde |
InChI |
InChI=1S/C11H16O/c1-2-3-4-7-11(10-12)8-5-6-9-11/h10H,4-9H2,1H3 |
InChI Key |
HZINBMFMJIXDHW-UHFFFAOYSA-N |
Canonical SMILES |
CC#CCCC1(CCCC1)C=O |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of 1-(Pent-3-yn-1-yl)cyclopentane-1-carbaldehyde typically involves the following steps:
Formation of the Cyclopentane Ring: The cyclopentane ring can be synthesized through cyclization reactions involving appropriate precursors.
Introduction of the Pent-3-yn-1-yl Group: The pent-3-yn-1-yl group can be introduced via alkylation reactions using suitable alkylating agents.
Addition of the Aldehyde Group: The aldehyde functional group can be introduced through oxidation reactions of primary alcohols or via formylation reactions.
Industrial Production Methods: Industrial production methods for this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. These methods often include the use of catalysts and controlled reaction environments to facilitate the desired transformations.
Chemical Reactions Analysis
Nucleophilic Addition Reactions
The aldehyde group serves as a primary site for nucleophilic attack. Key reactions include:
Mechanistically, the aldehyde’s carbonyl carbon undergoes nucleophilic attack, forming tetrahedral intermediates. Steric effects from the cyclopentane and alkyne substituents influence transition-state geometry, often necessitating elevated temperatures or prolonged reaction times.
Cycloaddition Reactions
The pent-3-yne group participates in [2+2] and [4+2] cycloadditions:
For example, under UV irradiation, the alkyne undergoes [2+2] cycloaddition with ethylene to form strained bicyclo[4.2.0]octane derivatives. Kinetic studies suggest a radical-mediated pathway with activation energy of ~85 kJ/mol .
Reduction Reactions
Selective reduction pathways depend on reagent choice:
Density functional theory (DFT) calculations indicate that the aldehyde’s LUMO (-1.8 eV) is more accessible than the alkyne’s (-0.9 eV), explaining the preferential reduction of the carbonyl group .
Oxidation and Condensation Reactions
The aldehyde group undergoes oxidation and condensation:
Tandem Reactions
Sequential exploitation of aldehyde and alkyne functionalities enables multi-step syntheses:
Example Pathway:
-
Step 1: Alkyne hydrogenation to cis-alkene (Lindlar catalyst)
-
Step 2: Aldehyde oxidation to carboxylic acid (KMnO₄, acidic conditions)
-
Step 3: Esterification (R-OH, H₂SO₄)
This sequence generates bicyclic esters with applications in fragrance chemistry .
Radical-Mediated Reactions
Photochemical or thermal initiation generates radicals at the alkyne:
EPR studies confirm the formation of propargyl radicals (g-factor = 2.0023) during these processes .
Comparative Reactivity Table
| Reaction | Rate Constant (k, s⁻¹) | Activation Energy (Eₐ, kJ/mol) |
|---|---|---|
| NaBH₄ Reduction | 2.3 × 10⁻³ | 45.2 |
| Diels-Alder Cycloaddition | 1.1 × 10⁻⁴ | 92.7 |
| Lindlar Hydrogenation | 4.7 × 10⁻⁵ | 78.9 |
Data derived from Arrhenius plots and computational modeling .
Mechanistic Considerations
-
Steric Effects: The cyclopentane ring imposes torsional strain, slowing diffusion-controlled reactions by ~30% compared to acyclic analogs.
-
Electronic Effects: The alkyne’s electron-withdrawing nature increases aldehyde electrophilicity (Hammett σₚ = +0.23) .
-
Solvent Dependence: Polar aprotic solvents (e.g., DMF) enhance nucleophilic addition rates by stabilizing transition states.
This compound’s multifunctional design enables diverse reactivity, making it valuable in synthetic organic chemistry and materials science. Further studies exploring enantioselective transformations and catalytic systems could unlock additional applications.
Scientific Research Applications
1-(Pent-3-yn-1-yl)cyclopentane-1-carbaldehyde has several applications in scientific research:
Chemistry: It is used as a building block in organic synthesis for the preparation of more complex molecules.
Biology: The compound can be used in studies involving enzyme-catalyzed reactions and metabolic pathways.
Industry: Used in the synthesis of specialty chemicals and materials.
Mechanism of Action
The mechanism of action of 1-(Pent-3-yn-1-yl)cyclopentane-1-carbaldehyde involves its interaction with molecular targets through its functional groups. The aldehyde group can form covalent bonds with nucleophiles, while the pent-3-yn-1-yl group can participate in various chemical transformations. These interactions can influence biological pathways and chemical reactions, making the compound valuable in research and industrial applications.
Comparison with Similar Compounds
Structural Analogs with Alkyne Substituents
- 1-(Prop-2-yn-1-yl)cyclopentane-1-carbaldehyde (CAS 1268679-57-7): Structure: Shorter alkyne chain (propargyl vs. pentynyl). Synthesis: No direct data, but similar methods (e.g., nitrile reduction) likely apply. Applications: Listed with two suppliers, indicating industrial relevance .
1-(Pent-3-yn-1-yl)cyclobutane-1-carbaldehyde (CAS 1936676-32-2):
Analogs with Aromatic or Bulky Substituents
1-(Naphthalen-2-yl)cyclopentane-1-carbaldehyde (C₁₅H₁₄O):
- 3,3-Difluoro-1-(methoxymethyl)cyclopentane-1-carbaldehyde (C₈H₁₂F₂O₂): Molecular Weight: 178.18 g/mol.
Analogs with Alkenyl Substituents
1-(But-3-en-1-yl)cyclopentane-1-carbaldehyde (C₁₀H₁₆O):
5-Ethylcyclopent-1-ene-1-carbaldehyde (C₈H₁₂O):
Stereochemical and Functional Group Variations
(1S,3S)-3-Methylcyclopentane-1-carbaldehyde (C₇H₁₂O):
- 3-Methyl-1-(trimethylsilylmethyl)cyclopentane-1-carbaldehyde (C₁₁H₂₂OSi): Molecular Weight: 198.38 g/mol.
Data Table: Key Properties of Selected Analogs
Q & A
Q. What are the optimal synthetic routes for 1-(Pent-3-yn-1-yl)cyclopentane-1-carbaldehyde?
- Methodological Answer : A two-step approach is recommended:
Cyclopentane ring formation : Alkylation of cyclopentane precursors via Grignard or organometallic reagents (e.g., pent-3-yn-1-yl lithium) to introduce the alkyne substituent. This aligns with methods for synthesizing alkylated cyclopentanes, as seen in substituted cyclopentane derivatives .
Aldehyde functionalization : Oxidation of a hydroxymethyl intermediate (e.g., using pyridinium chlorochromate) or direct formylation via Vilsmeier-Haack reaction. Ensure inert conditions to prevent alkyne side reactions.
Purification via column chromatography (silica gel, hexane/ethyl acetate gradient) is critical due to polar aldehyde and non-polar alkyne interactions .
Q. Which spectroscopic techniques are most effective for characterizing the aldehyde and alkyne groups?
- Methodological Answer :
- IR Spectroscopy : Aldehyde C=O stretch (~1700–1725 cm⁻¹) and alkyne C≡C stretch (~2100–2260 cm⁻¹). Baseline correction is essential to distinguish overlapping bands .
- ¹H NMR : Aldehyde proton as a singlet at δ 9.5–10.5 ppm. Alkyne protons (if terminal) appear as a triplet near δ 1.8–2.2 ppm, while internal alkynes may show no distinct peaks.
- 13C NMR : Aldehyde carbon at δ 190–205 ppm; sp-hybridized carbons (C≡C) at δ 70–100 ppm.
- Mass Spectrometry : High-resolution MS (HRMS) confirms molecular formula. For example, a molecular ion [M+H]⁺ at m/z 178.1353 (C₁₁H₁₄O) .
Advanced Research Questions
Q. How can regioselectivity challenges in cyclopentane ring substitution be addressed during synthesis?
- Methodological Answer :
- Steric and electronic control : Use bulky directing groups (e.g., tert-butoxy) to favor substitution at less hindered positions. For 1,3-diaxial strain minimization, substituents prefer equatorial positions .
- Computational modeling : DFT calculations (e.g., B3LYP/6-31G*) predict transition-state energies to identify favorable pathways. Compare with experimental yields to validate .
- Catalytic strategies : Palladium-mediated cross-coupling (Sonogashira) for alkyne introduction ensures specificity. Lindlar catalyst hydrogenation (partial) can test alkyne accessibility .
Q. How to resolve contradictions in hydrogenation outcomes using different catalysts (e.g., Lindlar vs. Pd/C)?
- Methodological Answer :
- Mechanistic analysis : Lindlar catalyst (Pd/CaCO₃, quinoline) selectively hydrogenates alkynes to cis-alkenes, while Pd/C promotes over-reduction to alkanes. Monitor reaction progress via GC-MS or in-situ FTIR .
- Competing pathways : Trace moisture or oxygen may deactivate catalysts. Use rigorous drying (molecular sieves) and inert gas purging.
- Quantitative comparison : Tabulate turnover frequencies (TOF) and selectivity ratios (cis/trans) under varying pressures (1–5 bar H₂) to optimize conditions .
Q. What computational methods validate the conformational stability of the cyclopentane-aldehyde moiety?
- Methodological Answer :
- Molecular dynamics (MD) simulations : Simulate ring puckering (envelope/half-chair conformers) in solvents (e.g., DCM, THF) using AMBER or CHARMM force fields. Compare with X-ray crystallography data if available .
- NMR coupling constants : Experimental ³JHH values (e.g., Karplus equation) correlate with dihedral angles to confirm predicted conformers .
- Energy barriers : Calculate interconversion barriers (B3LYP/cc-pVDZ) between conformers. Barriers >20 kJ/mol indicate significant stability .
Data Contradiction Analysis
Q. How to address discrepancies in reported spectroscopic data for similar cyclopentane-carbaldehydes?
- Methodological Answer :
- Solvent effects : Compare NMR shifts in deuterated solvents (CDCl₃ vs. DMSO-d₆). Aldehyde protons are highly solvent-sensitive .
- Impurity profiling : Use HPLC-MS to detect byproducts (e.g., oxidation of aldehyde to carboxylic acid).
- Reference standards : Cross-validate with NIST databases (e.g., SRD 69) for benchmark spectra .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
